4-(3,3-difluorocyclobutyl)-N-methylbenzamide
Overview
Description
4-(3,3-Difluorocyclobutyl)-N-methylbenzamide is a fluorinated organic compound that has garnered interest in various fields of scientific research due to its unique structural properties. The presence of the difluorocyclobutyl group imparts distinct chemical and physical characteristics, making it a valuable compound for various applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(3,3-difluorocyclobutyl)-N-methylbenzamide typically involves the following steps:
Formation of the Difluorocyclobutyl Intermediate: The difluorocyclobutyl group can be synthesized through the reaction of dichloroketene with tert-butyl or benzyl vinyl ether.
Coupling with Benzamide: The difluorocyclobutyl intermediate is then coupled with N-methylbenzamide under specific reaction conditions to form the final product.
Industrial Production Methods
Industrial production of this compound may involve scaling up the synthetic routes mentioned above. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the compound.
Chemical Reactions Analysis
Types of Reactions
4-(3,3-Difluorocyclobutyl)-N-methylbenzamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .
Scientific Research Applications
4-(3,3-Difluorocyclobutyl)-N-methylbenzamide has several applications in scientific research:
Mechanism of Action
The mechanism of action of 4-(3,3-difluorocyclobutyl)-N-methylbenzamide involves its interaction with specific molecular targets. The difluorocyclobutyl group can interact with enzymes or receptors, leading to inhibition or modulation of their activity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
(3,3-Difluorocyclobutyl)methanol: Shares the difluorocyclobutyl group but differs in the functional group attached to the cyclobutyl ring.
3,3-Difluorocyclobutanol: Another compound with the difluorocyclobutyl group, used in different chemical reactions and applications.
Uniqueness
4-(3,3-Difluorocyclobutyl)-N-methylbenzamide is unique due to the combination of the difluorocyclobutyl group with the N-methylbenzamide moiety. This combination imparts distinct chemical properties, making it suitable for specific applications in research and industry .
Properties
CAS No. |
2680543-26-2 |
|---|---|
Molecular Formula |
C12H13F2NO |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
